3-(5-Formylthiophen-2-yl)phenol, 95%

• IUPAC Name: 5-(3-hydroxyphenyl)thiophene-2-carbaldehyde
• InChI: InChI=1S/C11H8O2S/c12-7-10-4-5-11(14-10)8-2-1-3-9(13)6-8/h1-7,13H
• InChI Key: QIMRCMWIQNXNJM-UHFFFAOYSA-N
• Canonical SMILES: C1=CC(=CC(=C1)O)C2=CC=C(S2)C=O
• Molecular Formula: C11H8O2S
• DSSTOX Substance ID: DTXSID60602524
• Molecular Weight: 204.25 g/mol
• CAS RN: 893740-93-7

Description

3-(5-Formylthiophen-2-yl)phenol, 95% (3-FTP) is a highly functionalized aromatic compound of considerable interest in the fields of synthetic organic chemistry and pharmaceutical research. It is a highly reactive compound that can be used as a starting material in a range of chemical reactions, such as the synthesis of heterocyclic compounds, and as a precursor for the synthesis of other compounds. 3-FTP has also been studied for its potential applications in the biomedical field, including as a drug candidate and as a therapeutic agent.

Scientific Research Applications

3-(5-Formylthiophen-2-yl)phenol, 95% has been studied for its potential applications in the fields of synthetic organic chemistry and pharmaceutical research. In synthetic organic chemistry, 3-(5-Formylthiophen-2-yl)phenol, 95% can be used as a starting material for the synthesis of heterocyclic compounds. In pharmaceutical research, 3-(5-Formylthiophen-2-yl)phenol, 95% has been studied for its potential as a drug candidate and as a therapeutic agent. It has been found to possess anti-inflammatory, anti-microbial, and anti-cancer properties, and has been tested for its ability to inhibit the growth of various cancer cell lines.

Mechanism of Action

The mechanism of action of 3-(5-Formylthiophen-2-yl)phenol, 95% is not yet fully understood. However, it has been suggested that 3-(5-Formylthiophen-2-yl)phenol, 95% may act as an inhibitor of the enzyme cyclooxygenase-2 (COX-2), which is involved in the production of pro-inflammatory mediators. In addition, 3-(5-Formylthiophen-2-yl)phenol, 95% has been found to inhibit the activity of the enzyme 5-lipoxygenase (5-LOX), which is involved in the production of leukotrienes, a class of pro-inflammatory mediators.
Biochemical and Physiological Effects
The biochemical and physiological effects of 3-(5-Formylthiophen-2-yl)phenol, 95% have been studied in both in vitro and in vivo models. In vitro studies have shown that 3-(5-Formylthiophen-2-yl)phenol, 95% is able to inhibit the production of pro-inflammatory mediators, such as prostaglandins and leukotrienes. In addition, 3-(5-Formylthiophen-2-yl)phenol, 95% has been found to possess anti-inflammatory, anti-microbial, and anti-cancer properties. In vivo studies have shown that 3-(5-Formylthiophen-2-yl)phenol, 95% is able to reduce inflammation and pain in animal models, and to inhibit the growth of various cancer cell lines.

Advantages and Limitations for Lab Experiments

The advantages of using 3-(5-Formylthiophen-2-yl)phenol, 95% for lab experiments include its high reactivity, its low toxicity, and its ability to be easily synthesized. However, there are some limitations to using 3-(5-Formylthiophen-2-yl)phenol, 95% for lab experiments. For example, the reaction conditions required for the synthesis of 3-(5-Formylthiophen-2-yl)phenol, 95% can be difficult to control, and the compound is highly reactive, which can lead to unwanted side reactions.

Future Directions

There are several potential future directions for research on 3-(5-Formylthiophen-2-yl)phenol, 95%. These include further studies into its mechanism of action, its potential applications in the biomedical field, and its ability to be used as a starting material for the synthesis of other compounds. In addition, further studies into the biochemical and physiological effects of 3-(5-Formylthiophen-2-yl)phenol, 95%, and its potential toxicity, are also needed. Finally, further research is needed to explore the potential applications of 3-(5-Formylthiophen-2-yl)phenol, 95% in the fields of synthetic organic chemistry and pharmaceutical research.

Synthesis Methods

3-(5-Formylthiophen-2-yl)phenol, 95% can be synthesized from thiophene-2-carboxaldehyde and formic acid in a two-step reaction. In the first step, the thiophene-2-carboxaldehyde is reacted with formic acid in the presence of an acid catalyst (such as sulfuric acid) to form the intermediate product, 5-formylthiophene-2-carboxylic acid. In the second step, the 5-formylthiophene-2-carboxylic acid is reacted with phenol in the presence of a base catalyst (such as sodium hydroxide) to form 3-(5-Formylthiophen-2-yl)phenol, 95%.